Cas no 170699-07-7 (METHYL 2-ACETAMIDO-3-(3,4-DIACETOXYPHENYL)-2-PROPENOATE)

• Product Name: METHYL 2-ACETAMIDO-3-(3,4-DIACETOXYPHENYL)-2-PROPENOATE
• CAS No: 170699-07-7
• MF: C₁₆H₁₇NO₇
• MW: 335.308685064316
• CID: 111358
• PubChem ID: 53408275
• Update Time: 2025-04-18

METHYL 2-ACETAMIDO-3-(3,4-DIACETOXYPHENYL)-2-PROPENOATE Chemical and Physical Properties

Names and Identifiers

• METHYL 2-ACETAMIDO-3-(3,4-DIACETOXYPHENYL)-2-PROPENOATE
• Methyl 2-Acetamido-3
• methyl 2-acetamido-3-(3,4-diacetyloxyphenyl)prop-2-enoate
• 2-(AcetylaMino)-3-[3,4-bis(acetyloxy)phenyl]-2-propenoic Acid Methyl Ester
• 170699-07-7
• DTXSID80696203
• Methyl 2-acetamido-3-[3,4-bis(acetyloxy)phenyl]prop-2-enoate
• FT-0671418
• SCHEMBL1462390
• AKOS030255747
• methyl (Z)-2-acetamido-3-(3,4-diacetyloxyphenyl)prop-2-enoate
• 4-(2-Acetamido-3-methoxy-3-oxoprop-1-en-1-yl)-1,2-phenylene diacetate
• SCHEMBL1462389
• DB-319859
• METHYL 3-[3,4-BIS(ACETYLOXY)PHENYL]-2-ACETAMIDOPROP-2-ENOATE

• Inchi： 1S/C16H17NO7/c1-9(18)17-13(16(21)22-4)7-12-5-6-14(23-10(2)19)15(8-12)24-11(3)20/h5-8H,1-4H3,(H,17,18)
• InChI Key： VBOWSRTYMGLZOV-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1=C(C=CC(C=C(C(=O)OC)NC(C)=O)=C1)OC(C)=O

Computed Properties

• Exact Mass: 335.10100
• Monoisotopic Mass: 335.101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 108A^2
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.1

Experimental Properties

• Melting Point: 158-162°C
• Refractive Index: 1.547
• Solubility: DMSO, Ethyl Acetate, Methanol
• PSA: 108.00000
• LogP: 1.57810

METHYL 2-ACETAMIDO-3-(3,4-DIACETOXYPHENYL)-2-PROPENOATE Security Information

• Storage Condition：Refrigerator

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives